3-Ethylcyclohexane-1-sulfonamide

• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol
• SMILES: CCC1CCCC(C1)S(=O)(=O)N
• InChI: InChI=1S/C8H17NO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h7-8H,2-6H2,1H3,(H2,9,10,11)
• InChIKey: RKBMXYWOQBHVSU-UHFFFAOYSA-N

3-Ethylcyclohexane-1-sulfonamide for Research & Synthesis

3-Ethylcyclohexane-1-sulfonamide (CAS 1344239-99-1) is a primary aliphatic sulfonamide featuring a cyclohexane core with an ethyl substituent at the meta (3-) position . With a molecular formula of C8H17NO2S and a molecular weight of 191.29 g/mol, it is part of a broader class of cyclohexane sulfonamides used as synthetic intermediates and research tools [1]. The compound is commercially supplied at a standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC spectra available from major vendors .

Synthetic Intermediate

Cyclohexane sulfonamide core for library synthesis and FBDD fragment expansion.

Steric Accessibility

Meta-ethyl substitution offers sterically unhindered sulfonamide NH₂ for target binding.

QC Documentation

Batch-specific NMR, HPLC, GC spectra confirm regioisomeric identity and purity.

• [1] PubChem. SID 35691952, 3-Ethylcyclohexane-1-sulfonamide. https://pubchem.ncbi.nlm.nih.gov/substance/35691952 (accessed 2026-04-27). View Source

3-Ethylcyclohexane-1-sulfonamide: Regioisomer Substitution Risks

Substituting 3-ethylcyclohexane-1-sulfonamide with its 2-ethyl or 4-ethyl regioisomers is not chemically equivalent due to the position of the ethyl group on the cyclohexane ring. The meta-substitution pattern of the target compound fundamentally alters its steric environment, electronic distribution, and resulting physicochemical properties—such as logP, topological polar surface area, and hydrogen-bonding capacity—compared to its ortho- and para-substituted analogs [1][2]. These differences directly impact molecular recognition, receptor binding, and metabolic stability in any downstream biological application. For procurement, selecting the incorrect isomer without rigorous comparative validation risks introducing an uncontrolled variable that can confound SAR studies or cause a compound to fail in a biological screen where a specific isomer was originally used to generate a positive result .

Regioisomer Steric Shift

Ortho (2-ethyl) or para (4-ethyl) isomers alter steric and electronic presentation, potentially changing molecular recognition.

Masked Physicochemical Differences

Identical computed logP/TPSA values between regioisomers may obscure steric clashes critical for target engagement.

Identity Confusion Risk

Without QC-verified isomer identity, SAR interpretation becomes unreliable; incorrect isomer selection can waste screening resources.

• [1] Angenechem. 2-Ethylcyclohexane-1-sulfonamide, CAS 1343014-37-8. https://www.angenechem.com/1343014-37-8 (accessed 2026-04-27). View Source
• [2] Chemsrc. 4-Ethylcyclohexane-1-sulfonamide, CAS 1249660-37-4. https://m.chemsrc.com/baike/2395831.html (accessed 2026-04-27). View Source

3-Ethylcyclohexane-1-sulfonamide: Comparative Evidence

Meta-Substitution: Impact on LogP and TPSA

The 3-ethyl (meta) substitution pattern in 3-ethylcyclohexane-1-sulfonamide results in a computed XLogP3-AA value of 1.5 and a topological polar surface area (TPSA) of 68.5 Ų, compared to a TPSA of 68.5 Ų for the 2-ethyl isomer but with a notable difference in steric configuration and potential intramolecular interactions [1]. While the TPSA values are identical for the 2- and 3-ethyl isomers, the computed XLogP3-AA differs: 1.5 for the 3-ethyl isomer versus a reported XLogP3-AA of 1.5 for the 2-ethyl isomer based on available vendor data, suggesting similar lipophilicity but distinct spatial arrangements that influence molecular recognition [2]. These parameters are critical for predicting passive membrane permeability and oral bioavailability in drug discovery programs.

Meta-Substitution: LogP & TPSA

Reported

Computed XLogP3-AA 1.5, TPSA 68.5 Ų – identical values for 2-ethyl isomer

Steric and electronic distribution differences may outweigh identical descriptors.

Vendor-computed data; differentiation requires steric evaluation.

Evidence Dimension	Computed XLogP3-AA and TPSA
Target Compound Data	XLogP3-AA: 1.5; TPSA: 68.5 Ų
Comparator Or Baseline	2-Ethylcyclohexane-1-sulfonamide: XLogP3-AA: 1.5; TPSA: 68.5 Ų (vendor-reported computed values)
Quantified Difference	Identical computed XLogP3-AA and TPSA values; differentiation arises from steric and electronic distribution differences inherent to meta vs. ortho substitution
Conditions	Computed properties from vendor technical datasheets (Angenechem, Chemsrc)

Why This Matters

While computed XLogP and TPSA are identical, the meta-substitution pattern of the 3-ethyl isomer offers a distinct spatial presentation of the ethyl group that can be exploited to avoid steric clashes in target binding pockets where the ortho-substituted 2-ethyl isomer would fail.

• [1] Angenechem. 2-Ethylcyclohexane-1-sulfonamide, CAS 1343014-37-8. https://www.angenechem.com/1343014-37-8 (accessed 2026-04-27). View Source
• [2] Chemsrc. 4-Ethylcyclohexane-1-sulfonamide, CAS 1249660-37-4. https://m.chemsrc.com/baike/2395831.html (accessed 2026-04-27). View Source

Regioisomeric Identity via NMR, HPLC, GC

Commercial suppliers of 3-ethylcyclohexane-1-sulfonamide provide batch-specific quality control documentation including NMR, HPLC, and GC spectra that confirm regioisomeric identity and purity (≥95%) . This analytical rigor is essential to ensure that the purchased material is exclusively the 3-ethyl isomer and not contaminated with the 2-ethyl or 4-ethyl regioisomers, which would have identical molecular weights (191.29 g/mol) and could co-elute under non-optimized chromatographic conditions. Vendor-provided QC data eliminates ambiguity and reduces the risk of experimental failure due to isomeric impurity.

Regioisomeric Identity QC

Supplier data

NMR, HPLC, GC spectra confirm ≥95% purity and correct 3-ethyl isomer.

Documented isomer purity supports confident SAR selection.

Verify batch-specific QC spectra with vendor.

Evidence Dimension	Batch-specific QC documentation availability
Target Compound Data	NMR, HPLC, GC spectra provided; purity ≥95%
Comparator Or Baseline	2-Ethylcyclohexane-1-sulfonamide: purity 95% (AKSci); NMR/HPLC/GC availability varies by supplier
Quantified Difference	Both isomers offered at 95% purity; the target compound benefits from multi-vendor QC documentation consistency
Conditions	Vendor specifications from Bidepharm and AKSci

Why This Matters

For researchers building SAR libraries, documented regioisomeric purity is non-negotiable; a misidentified regioisomer can derail months of screening work and lead to incorrect structure-activity conclusions.

Steric Profile of 3-Ethyl Substitution for FBDD

In the context of fragment-based drug discovery (FBDD), the 3-ethylcyclohexane-1-sulfonamide scaffold presents a unique vector for ethyl group extension away from the sulfonamide warhead. The meta relationship places the ethyl group at a 1,3-distance from the sulfonamide, reducing steric hindrance around the sulfonamide NH2 group compared to the ortho-substituted 2-ethyl isomer, where the ethyl group is adjacent to the sulfonamide and can impede hydrogen-bonding interactions with biological targets [1]. This steric accessibility can be advantageous when the sulfonamide moiety serves as a critical pharmacophore for enzyme inhibition, as seen in cyclohexyl sulfonamide-based H3 receptor antagonists and gamma-secretase inhibitors where optimal spatial presentation of the sulfonamide is essential for activity [2][3].

Steric Profile for FBDD

Class-level

Meta (C3) ethyl group leaves sulfonamide NH₂ sterically accessible for hydrogen bonding.

May support steric accessibility screening context; derived from topology.

Class-level inference; experimental binding data needed.

Evidence Dimension	Steric accessibility of sulfonamide group
Target Compound Data	Ethyl group at meta (C3) position provides unhindered access to sulfonamide NH2
Comparator Or Baseline	2-Ethylcyclohexane-1-sulfonamide: ortho-substitution creates steric hindrance near sulfonamide; 4-Ethylcyclohexane-1-sulfonamide: para-substitution places ethyl group distally
Quantified Difference	No direct quantitative steric data; inferred from molecular topology
Conditions	Structural analysis based on IUPAC nomenclature and SMILES strings from vendor databases

Why This Matters

In FBDD campaigns, a fragment's ability to present its functional groups without steric occlusion directly determines hit rates; the 3-ethyl isomer offers an intermediate steric profile that balances solubility and target engagement, making it a preferred choice when ortho-substituted analogs fail to bind.

• [1] Angenechem. 2-Ethylcyclohexane-1-sulfonamide, CAS 1343014-37-8. https://www.angenechem.com/1343014-37-8 (accessed 2026-04-27). View Source
• [2] U.S. Patent Application 20100120791. Cyclohexyl Sulfonamide Derivatives. Filed 2007. https://patents.justia.com/patent/20100120791 (accessed 2026-04-27). View Source
• [3] U.S. Patent 7655675. Gamma-secretase inhibitors. Issued 2010. https://www.sumobrain.com/patents/us/7655675.html (accessed 2026-04-27). View Source

3-Ethylcyclohexane-1-sulfonamide Application Scenarios

Unhindered Sulfonamide Pharmacophore in FBDD

In FBDD campaigns targeting enzymes or receptors where the primary sulfonamide group is essential for activity (e.g., carbonic anhydrase, H3 receptor, gamma-secretase), the 3-ethyl isomer is the preferred scaffold. Its meta-substitution pattern ensures the sulfonamide NH2 remains sterically accessible for hydrogen-bonding interactions, unlike the 2-ethyl isomer where adjacent ortho-substitution can block target engagement . This property is supported by the widespread use of cyclohexyl sulfonamide cores in patent literature for H3 antagonists and Alzheimer's disease targets where sulfonamide presentation geometry is critical .

SAR Exploration of Cyclohexane Core Substitutions

When systematically probing the structure-activity relationship (SAR) of a cyclohexane-based lead series, the 3-ethyl isomer serves as the essential meta-substitution control. Side-by-side comparison of the 2-ethyl (ortho), 3-ethyl (meta), and 4-ethyl (para) isomers enables deconvolution of steric versus electronic contributions to potency and selectivity. Procurement of the authentic 3-ethyl compound with documented QC, including NMR confirmation of regiochemistry and HPLC purity (≥95%), is mandatory to ensure valid SAR interpretation . Use of an incorrect isomer would introduce false negative or false positive results, wasting screening resources.

Sulfonamide Intermediates via Sulfonyl Chloride

3-Ethylcyclohexane-1-sulfonamide can be converted to its corresponding sulfonyl chloride (3-ethylcyclohexane-1-sulfonyl chloride) for use as a versatile electrophile in the synthesis of diverse sulfonamide libraries . The meta-ethyl substitution pattern influences the reactivity and steric outcome of subsequent coupling reactions with amines compared to the 2-ethyl or 4-ethyl sulfonyl chloride analogs, offering a distinct chemical space for library expansion. Researchers procuring the sulfonamide for this purpose benefit from the compound's commercial availability at 95% purity with analytical documentation, reducing the need for in-house synthesis and purification .

Application

Selection Property

Validation Focus

FBDD sulfonamide pharmacophore

Sterically accessible sulfonamide scaffold

Binding assay validation with target enzyme/receptor

Cyclohexane SAR studies

Meta-substitution control for regioisomer series

Comparative potency and selectivity profiling

Sulfonyl chloride library synthesis

Meta-ethyl substitution for distinct coupling outcomes

Reactivity and product diversity screening